Cas no 5000-46-4 (Methylsulfonylacetone)

• Product Name: Methylsulfonylacetone
• CAS No: 5000-46-4
• MF: C₄H₈O₃S
• MW: 136.169520378113
• MDL: MFCD00014745
• CID: 85198
• PubChem ID: 24878779
• Update Time: 2025-04-18

Methylsulfonylacetone Chemical and Physical Properties

Names and Identifiers

• Methanesulphonylacetone
• Methylsulphonylacetone
• Methylsulfonylacetone
• 1-methylsulfonylpropan-2-one
• 1-(Methylsulfonyl)-2-propanone
• Methanesulfonylacetone
• NSC 35395
• SY062008
• 1-(methylsulfonyl)acetone
• (Methylsulfonyl)acetone
• NSC-35395
• MFCD00014745
• D97758
• AKOS005206988
• NS00031990
• 1-methanesulfonylpropan-2-one
• 1-methylsulfonyl-2-propanone
• 2-Propanone, 1-(methylsulfonyl)-
• 3R8R8J4V2L
• CS-0106965
• A827927
• EN300-75076
• EINECS 225-665-6
• 1-(Methylsulphonyl)acetone
• 1-(Methylsulfonyl)propan-2-one
• Methylsulfonylaceton
• NSC35395
• DTXSID00198178
• SCHEMBL455088
• 1-methanesulfonyl-propan-2-one
• FT-0628296
• 5000-46-4
• propanone, 1-methylsulfonyl-

• MDL： MFCD00014745
• Inchi： 1S/C4H8O3S/c1-4(5)3-8(2,6)7/h3H2,1-2H3
• InChI Key： NWEYGXQKFVGUFR-UHFFFAOYSA-N
• SMILES： S(C)(CC(C)=O)(=O)=O
• BRN： 1754113

Computed Properties

• Exact Mass: 136.01900
• Monoisotopic Mass: 136.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.6
• Topological Polar Surface Area: 59.6A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.208
• Melting Point: 48-52 °C (lit.)
• Boiling Point: 300.8°Cat760mmHg
• Flash Point: >230 °F
• Refractive Index: 1.436
• Water Partition Coefficient: Insoluble in water.
• PSA: 59.59000
• LogP: 0.70080
• Solubility: Uncertain

Methylsulfonylacetone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones